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Compound of Interest

Compound Name: 4-Hydroxy-3-methylbenzaldehyde

Cat. No.: B106927

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxy-3-methylbenzaldehyde, a phenolic aldehyde, has garnered interest in the
scientific community for its potential therapeutic applications. This technical guide provides a
detailed overview of its known and inferred biological activities, supported by available data on
the compound and its structural analogs. The information presented herein is intended to serve
as a resource for researchers and professionals involved in drug discovery and development.

Physicochemical Properties

Property Value Reference

Molecular Formula CsHsO2 [1]

Molecular Weight 136.15 g/mol [1]

Melting Point 118-120 °C [1]
Tan to brown crystalline

Appearance The Good Scents Company
powder

Solubility Soluble in alcohol [2]
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Biological Activities

4-Hydroxy-3-methylbenzaldehyde and its derivatives have demonstrated a range of
biological activities, including antimicrobial, antioxidant, anti-inflammatory, and anticancer
effects. The following sections detail these activities, presenting available quantitative data and
the experimental methodologies used for their determination.

Antimicrobial Activity

While extensive data on the antimicrobial properties of 4-Hydroxy-3-methylbenzaldehyde is
limited, a study on a sulfonic acid-based imine derivative, 4-Hydroxy-3-(2-hydroxy-5-
methylbenzylideamino)benzenesulphonic acid, provides valuable insights into its potential as
an antimicrobial agent. The study determined the Minimum Inhibitory Concentration (MIC) of
this derivative against a panel of bacteria and yeasts using the broth microdilution method.[3]

Table 1: Minimum Inhibitory Concentration (MIC) of a 4-Hydroxy-3-methylbenzaldehyde

Derivative[3]

Microorganism Type MIC (pg/mL)
Staphylococcus aureus (ATCC - )

Gram-positive bacteria 64
25923)
Enterococcus faecalis (ATCC - )

Gram-positive bacteria 64
29212)
Pseudomonas aeruginosa ] )

Gram-negative bacteria 256
(ATCC 27853)
Candida albicans (ATCC

Yeast 128
60193)
Candida tropicalis (ATCC

Yeast 128

13803)

These results suggest that derivatives of 4-Hydroxy-3-methylbenzaldehyde possess
significant antibacterial activity, particularly against Gram-positive bacteria, and moderate
antifungal activity.[3]
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This method is a standardized procedure for determining the MIC of an antimicrobial agent.

Preparation of Inoculum: A standardized suspension of the test microorganism is prepared to
a concentration of approximately 5 x 10> colony-forming units (CFU)/mL.

Serial Dilution: The test compound (e.g., 4-Hydroxy-3-methylbenzaldehyde) is serially
diluted in a 96-well microtiter plate containing a suitable broth medium.

Inoculation: Each well is inoculated with the standardized microbial suspension.

Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for
bacteria).

MIC Determination: The MIC is recorded as the lowest concentration of the compound that
completely inhibits visible growth of the microorganism.

Preparation

‘Smndaldned Microbial Inoculum (5x10A5 CFU/ ml)‘, .

Assay Procedure Results

Reagent Preparation

— Assay Procedure Data Analysis

L
| Mix Compound and DPPH solution Incubate in dark (30 min, RT) }—» Calculate % Scavenging Activity }—»
DPPH Solution (0.1 mM) [

Test Compound (4-Hydroxy at various

]

Measure Absorbance at 517 nm ‘—»

Determine IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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